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Compound of Interest

Compound Name: (3-Bromobenzyl)dimethylamine

Cat. No.: B1276768 Get Quote

(3-Bromobenzyl)dimethylamine: A Technical
Guide for Researchers
CAS Number: 4885-18-1

This technical guide provides an in-depth overview of (3-Bromobenzyl)dimethylamine, a

versatile building block in medicinal chemistry and drug discovery. The content is tailored for

researchers, scientists, and professionals in drug development, offering comprehensive

information on its chemical properties, synthesis, supplier details, and applications.

Chemical Properties and Supplier Information
(3-Bromobenzyl)dimethylamine, also known as 3-Bromo-N,N-dimethylbenzylamine, is a

halogenated aromatic amine with the molecular formula C₉H₁₂BrN and a molecular weight of

214.1 g/mol .[1][2] It is typically a colorless to pale yellow liquid.[3] This compound serves as a

crucial intermediate in the synthesis of more complex molecules, particularly in the

development of novel therapeutics.

A variety of chemical suppliers offer (3-Bromobenzyl)dimethylamine in different purities and

quantities. The table below summarizes the offerings from several prominent suppliers.
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Supplier Purity Available Quantities

Santa Cruz Biotechnology ≥98% Inquire for details

Frontier Specialty Chemicals High Purity Grams to bulk

ChemicalBook 99% Kilogram scale

SuZhou TuoHuangZhe New

Materials Co., LTD
98% Inquire for details

CP Lab Chemicals min 95% 1 gram

Synthesis Protocol
The synthesis of (3-Bromobenzyl)dimethylamine is well-documented and can be achieved

through the reaction of 3-bromobenzyl bromide with dimethylamine.

Experimental Protocol: Synthesis of (3-Bromobenzyl)dimethylamine[1]

Materials:

3-Bromobenzyl bromide (95 g, 0.38 mol)

Dimethylamine (51.4 g, 1.14 mol)

Benzene

3N Hydrochloric acid

Aqueous potassium hydroxide

Procedure:

In a suitable reaction vessel, dissolve 3-bromobenzyl bromide in benzene.

Cool the mixture to 5°C.

Add dimethylamine to the cooled solution.
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After the reaction is complete, acidify the mixture with 3N hydrochloric acid.

Extract the aqueous layer.

Make the aqueous extracts alkaline with aqueous potassium hydroxide. An oil will separate

out.

Distill the separated oil to yield (3-Bromobenzyl)dimethylamine.

Expected Yield: 65 g (80%) Boiling Point: 118°C at 20 mmHg

Below is a workflow diagram illustrating the synthesis process.
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Synthesis Workflow of (3-Bromobenzyl)dimethylamine
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Caption: Synthesis of (3-Bromobenzyl)dimethylamine.

Applications in Drug Discovery and Development
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(3-Bromobenzyl)dimethylamine is a valuable building block for the synthesis of a wide range

of biologically active molecules. Its dimethylamine group can act as a key pharmacophore, a

feature recognized for its presence in numerous FDA-approved drugs with diverse therapeutic

applications, including antimicrobial, antihistaminic, anticancer, and analgesic properties.

The primary utility of (3-Bromobenzyl)dimethylamine lies in its role as a synthetic

intermediate. The bromo-substituent on the phenyl ring provides a reactive handle for various

cross-coupling reactions, allowing for the introduction of diverse functionalities and the

construction of complex molecular scaffolds.

3.1. Intermediate for Bioactive Compounds

Research and patent literature indicate that (3-Bromobenzyl)dimethylamine is utilized in the

synthesis of novel compounds with potential therapeutic value. While specific, publicly

available, detailed experimental protocols for its direct incorporation into named drug

candidates are limited, its structural motif is found in compounds explored in various

therapeutic areas.

3.2. Protein Degrader Building Block

Notably, (3-Bromobenzyl)dimethylamine is classified by some suppliers as a "Protein

Degrader Building Block".[1] This suggests its potential use in the synthesis of Proteolysis

Targeting Chimeras (PROTACs). PROTACs are bifunctional molecules that induce the

degradation of specific target proteins by hijacking the cell's ubiquitin-proteasome system.

The logical workflow for utilizing a building block like (3-Bromobenzyl)dimethylamine in

PROTAC development is illustrated below.
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PROTAC Development Workflow
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Caption: PROTAC Development Workflow.
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While specific signaling pathways directly modulated by (3-Bromobenzyl)dimethylamine itself

are not documented, the molecules synthesized from it are designed to interact with a variety

of biological targets. The nature of these targets and the subsequent modulation of signaling

pathways are determined by the overall structure of the final compound.

Safety and Handling
(3-Bromobenzyl)dimethylamine should be handled with care in a well-ventilated laboratory

setting. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet

(SDS) provided by the supplier.

In conclusion, (3-Bromobenzyl)dimethylamine is a valuable and versatile chemical

intermediate for researchers and scientists engaged in drug discovery and development. Its

established synthesis and commercial availability, coupled with its utility as a building block for

complex and potentially bioactive molecules, make it a significant compound in the field of

medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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